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Compound of Interest

1-Ethyl-3-methylimidazolium
Compound Name:
dicyanamide

Cat. No.: B1365684

An In-depth Technical Guide to 1-Ethyl-3-methylimidazolium dicyanamide: Safety, Handling,
and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling procedures, and detailed
experimental protocols for 1-Ethyl-3-methylimidazolium dicyanamide (EMIM DCA). The
information is curated for professionals in research and development who utilize ionic liquids in
their work.

Chemical Identification and Properties

1-Ethyl-3-methylimidazolium dicyanamide, with the CAS number 370865-89-7, is a room-
temperature ionic liquid known for its unique properties, including good thermal stability and a
wide electrochemical window. It is often explored as a "green" alternative to traditional volatile
organic solvents in various applications.

Table 1: Physical and Chemical Properties of 1-Ethyl-3-methylimidazolium dicyanamide
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Property Value Source(s)
Molecular Formula CsH11Ns [1112]
Molecular Weight 177.21 g/mol [11[2][3]
Appearance Colorless to Yellow Liquid [4]
Melting Point -21 °C [1112][5]
Density 1.101 g/cm3 (at 26 °C) [1][4]
Viscosity 16.8 mPa:-s or cP (at 21 °C) [1112]5]
Flash Point 221 °C (429.8 °F) - closed cup [61[7]

Soluble in water, acetone, o )

B o ) Not miscible with toluene and
Solubility acetonitrile, and isopropanol.
hexane.[1]

[4117]
Conductivity 25.3 mS/cm (at 21 °C) [1112]1[5]
Electrochemical Window 3.0V [2][5]

Safety and Hazard Information

EMIM DCA is classified as harmful and an irritant. Adherence to safety protocols is essential
when handling this substance.

Table 2: GHS Hazard Classification for 1-Ethyl-3-methylimidazolium dicyanamide
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Classification Code Description Source(s)
Acute Toxicity, Oral H302 Harmful if swallowed. [31[8]

Skin Irritation H315 Causes skin irritation. [31[8]

) o May cause an allergic
Skin Sensitisation H317 ] ) [31[9][10]
skin reaction.
o Causes serious eye
Eye Irritation H319 [3][8]

irritation.

Specific target organ
toxicity - single H335

exposure

May cause respiratory
irritation.

[3](8]

Acute Aquatic Hazard H402

Harmful to aquatic life.

[9]

Pictograms:

(Exclamation Mark)[3][6]

Signal Word: Warning[6][8][10]

Precautionary Statements (Selected):

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[8][9]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[9][10]

e P302 + P352: IF ON SKIN: Wash with plenty of water.[9][10]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[8]

e P501: Dispose of contents/container to an approved waste disposal plant.[9]

Handling, Storage, and Emergency Procedures
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Proper handling and storage are critical to ensure safety and maintain the integrity of the ionic
liquid.

Table 3: Handling and Storage Recommendations

Aspect Recommendation Source(s)

Wear personal protective
equipment (see Table 5). Avoid
) contact with skin, eyes, and
Handling ) ] ) [11]
clothing. Avoid breathing
vapors or mist. Ensure

adequate ventilation.

Keep container tightly closed.
Store in a cool, dry, and well-
ventilated area. Store under an
Storage inert gas to protect from [41719111]
moisture. Recommended
storage temperature is below
+30°C.

Incompatible Materials Strong oxidizing agents. [10][11]

High temperatures can
generate corrosive

Hazardous Decomposition gases/fumes of carbon
dioxide, carbon monoxide, and

nitrous gases (NOXx).

Table 4: First Aid and Emergency Measures
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Exposure Route

First Aid Measure

Source(s)

Inhalation

Move the exposed person to
fresh air. If respiratory
problems persist, provide
artificial respiration or oxygen

and get medical attention.

[8]1°]

Skin Contact

Take off immediately all
contaminated clothing. Rinse
skin with plenty of water. If
irritation or rash occurs,

consult a physician.

[110]

Eye Contact

Rinse cautiously with water for
at least 15 minutes. Remove
contact lenses if present and
easy to do. Continue rinsing
and get immediate medical

attention.

[8][°]

Ingestion

Immediately rinse mouth and
provide fresh air. Do not
induce vomiting. Get medical

attention immediately.

[8]19]

Fire Fighting

Use water spray, fog or mist,
carbon dioxide (COz2), or dry

chemical powder. Wear self-

contained breathing apparatus.

[11]

Accidental Release

Do not let the product enter
drains. Collect spillage with
liquid-absorbent material (e.g.,
sand, Chemizorb®). Dispose
of properly in sealed

containers. Ventilate the area.

[°]

Table 5: Personal Protective Equipment (PPE)
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Protection Type Specification Source(s)

Safety glasses with side-
Eye/Face Protection shields conforming to EN166 [8]
or NIOSH approved.

Handle with compatible
chemical-resistant gloves (e.g.,
_ nitrile rubber) that have been
Hand Protection _ _ [81[9]
inspected prior to use. Follow
EU Directive 89/686/EEC and

standard EN 374.

Impervious clothing. The type
of protective equipment must
) ] be selected according to the
Skin/Body Protection ) [8]
concentration and amount of
the dangerous substance at

the specific workplace.

For nuisance exposures, use

type P95 (US) or P1 (EU)

particle respirator. For higher-

level protection, use type
Respiratory Protection OV/AG/P99 (US) or ABEK-P2 [8]

(EUV) respirator cartridges. Use

respirators tested and

approved under appropriate

government standards.

Safety and Handling Workflow

The following diagram outlines the logical workflow for handling 1-Ethyl-3-methylimidazolium
dicyanamide safely.
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4 Step 1: Quaternization )
1. Combine 1-methylimidazole
and Haloethane

'

2. Heat and Stir (12-24h)

4 )

Purification Workflow

l Start: Crude [EMIM][DCA]

3. Wash with Ethyl Acetate

l 1. Add Molecular Sieves (3A)
[4. Dry under Vacuum]

'

2. Heat (70-80°C) under
High Vacuum with Stirring (24-48h)

Product: [EMIM][Halide]

- /
4 Step 2: Anioh Metathesis h
y
5. Dissolve [EMIM][Halide] and
Sodium Dicyanamide separately 3. Cool under Inert Atmosphere

[6. Mix Solutions, Stir (several hoursD l

l 4. Separate IL from Sieves
[7. Filter Precipitated Sala l
i 5. Analyze for Purity

(NMR, Karl Fischer, etc.)

G. Evaporate Solvena

End: Purified [EMIM][DCA]

Product: Crude [EMIM][DCA]
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CO:2 Solubility Measurement Workflow
1. Load Purified [EMIM][DCA]
into Analyzer
2. Degas Sample in situ
(Heat under Vacuum)
3. Set and Maintain
Constant Temperature
(4. Introduce CO:2 at Set Pressure)
l A

5. Monitor Mass until Constant
(Equilibrium)

Next Pressure

G. Record Mass and Pressura

7. Repeat 4-6 for multiple
pressure points

sotherm Complete

8. Analyze Data to Determine
Solubility (mol CO2/mol IL)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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safety-data-sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b1365684?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

